Cas no 2248201-16-1 ((2R)-2-[6-(Trifluoromethyl)pyridin-3-yl]propanoic acid)

• Product Name: (2R)-2-[6-(Trifluoromethyl)pyridin-3-yl]propanoic acid
• CAS No: 2248201-16-1
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• CID: 5853455
• PubChem ID: 137940427
• Update Time: 2025-06-10

(2R)-2-[6-(Trifluoromethyl)pyridin-3-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2248201-16-1
• (2R)-2-[6-(Trifluoromethyl)pyridin-3-yl]propanoic acid
• EN300-6505599

• Inchi： 1S/C9H8F3NO2/c1-5(8(14)15)6-2-3-7(13-4-6)9(10,11)12/h2-5H,1H3,(H,14,15)/t5-/m1/s1
• InChI Key： CNFUALQEBXHUNT-RXMQYKEDSA-N
• SMILES： FC(C1=CC=C(C=N1)[C@H](C(=O)O)C)(F)F

Computed Properties

• Exact Mass: 219.05071298g/mol
• Monoisotopic Mass: 219.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2Ų

Additional information on (2R)-2-[6-(Trifluoromethyl)pyridin-3-yl]propanoic acid

Recent Advances in the Study of (2R)-2-[6-(Trifluoromethyl)pyridin-3-yl]propanoic acid (CAS: 2248201-16-1)

The compound (2R)-2-[6-(Trifluoromethyl)pyridin-3-yl]propanoic acid (CAS: 2248201-16-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral molecule, characterized by its trifluoromethylpyridine moiety, has shown promising potential in various therapeutic applications, including anti-inflammatory and metabolic disorder treatments. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key advancements in the synthesis of (2R)-2-[6-(Trifluoromethyl)pyridin-3-yl]propanoic acid involves the use of asymmetric catalytic methods to achieve high enantiomeric purity. Researchers have reported a novel enzymatic resolution technique that significantly improves yield and reduces production costs. This method not only enhances the scalability of the compound but also ensures its suitability for large-scale pharmaceutical manufacturing.

Pharmacological studies have revealed that (2R)-2-[6-(Trifluoromethyl)pyridin-3-yl]propanoic acid exhibits potent inhibitory effects on specific inflammatory pathways, particularly those involving cyclooxygenase-2 (COX-2) and prostaglandin synthesis. In vivo experiments demonstrated its efficacy in reducing inflammation in animal models of rheumatoid arthritis, with minimal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). These findings suggest its potential as a safer alternative for chronic inflammatory conditions.

Furthermore, recent investigations into the compound's metabolic effects have uncovered its role in modulating glucose homeostasis. Preliminary data indicate that (2R)-2-[6-(Trifluoromethyl)pyridin-3-yl]propanoic acid can enhance insulin sensitivity in diabetic models, making it a candidate for further exploration in metabolic syndrome and type 2 diabetes therapies. The trifluoromethyl group is believed to contribute to its unique pharmacokinetic profile, including improved bioavailability and metabolic stability.

In conclusion, (2R)-2-[6-(Trifluoromethyl)pyridin-3-yl]propanoic acid (CAS: 2248201-16-1) represents a promising scaffold for the development of novel therapeutics. Its dual anti-inflammatory and metabolic benefits, coupled with advancements in synthesis techniques, position it as a valuable candidate for future clinical studies. Continued research is warranted to fully elucidate its mechanisms and optimize its therapeutic potential.